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Compound of Interest |

Compound Name: Fostriecin
CAS No.: 87810-56-8; 87860-39-7
Cat. No.: B15560244
Get Quote
. J

This document provides essential safety and logistical information for the proper handling and
disposal of Fostriecin, a potent antitumor antibiotic.[1][2] Adherence to these procedures is
critical for ensuring laboratory safety, preventing environmental contamination, and maintaining
regulatory compliance. This guide is intended for researchers, scientists, and drug
development professionals who may handle this compound. By implementing these best
practices, laboratories can mitigate risks associated with cytotoxic waste and foster a culture of
safety and environmental responsibility.

Fostriecin is a potent inhibitor of protein phosphatase 2A (PP2A) and 4 (PP4) and was initially
identified as an antitumor antibiotic.[1][3] Although one supplier suggests that a safety data
sheet is not required under certain regulations as it may not be classified as a hazardous
substance, its potent biological and cytotoxic activities necessitate handling it with care, similar
to other cytotoxic compounds.[4][5][6] Therefore, all materials contaminated with Fostriecin
should be treated as hazardous and cytotoxic waste.

Fostriecin Quantitative Data

For easy reference, the following table summarizes key quantitative data for Fostriecin.
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Property Value Source
Molecular Weight 452.37 g/mol
Molecular Formula C19H2609PNa

>85% to >98% (varies by

Purity supplier) [31[7]
ICso for PP2A 1.5-3.2nM [3]
ICso for PP4 3nM [3]
ICso for Topoisomerase Il 40 pM [3]
ICso for PP1 131 M [3]
Solubility Soluble in water up to 100 mM [7]

Storage Temperature

-20°C (desiccate)

[7]

Experimental Protocols: Decontamination and

Disposal

While specific chemical inactivation protocols for Fostriecin are not readily available, the

following general procedures for cytotoxic drug handling and disposal should be strictly

followed.

1. Personal Protective Equipment (PPE): Before handling Fostriecin or its waste, all personnel

must wear appropriate PPE, including:

N

A disposable, back-closing, long-sleeved gown.
Two pairs of chemotherapy-tested gloves.

Eye protection (safety glasses or goggles).

. Waste Segregation and Collection:

A respirator (e.g., N95) when handling the powder form to avoid aerosol inhalation.
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e Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-proof, and clearly labeled "Cytotoxic Sharps" container.[4][8]

» Solid Waste: Unused Fostriecin powder, contaminated PPE (gloves, gowns, etc.), and lab
consumables (e.g., pipette tips, tubes) must be collected in a designated, leak-proof, and
clearly labeled "Cytotoxic Waste" container.[4][5] These containers are often color-coded,
typically purple or yellow with a purple lid.[5]

» Liquid Waste: All aqueous solutions containing Fostriecin must be collected in a designated,
leak-proof, and clearly labeled "Cytotoxic Liquid Waste" container. Do not pour Fostriecin
solutions down the drain.

3. Decontamination of Surfaces and Equipment:

In case of a spill or for routine cleaning of contaminated surfaces and non-disposable
equipment:

o Prepare a fresh decontamination solution. A 1% sodium hypochlorite solution (10,000 ppm
available chlorine) or 0.5% peracetic acid solution can be used for general cytotoxic
decontamination.[9]

 Liberally apply the solution to the contaminated area and allow a contact time of at least 30
minutes.[9]

» Wipe the area with absorbent pads, moving from the outer edge of the spill inwards.

» Rinse the surface with sterile water or 70% ethanol to remove any residual decontaminating
agent.[9]

» Dispose of all cleaning materials as solid cytotoxic waste.[9]
4. Final Disposal:

o All segregated Fostriecin waste (sharps, solid, and liquid) must be disposed of through the
institution's environmental health and safety (EHS) department or a licensed hazardous
waste contractor.
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» The primary method for the final disposal of cytotoxic waste is high-temperature incineration.
[5] Chemical neutralization may also be an option in some cases.[4]

Fostriecin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Fostriecin waste.
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Fostriecin Disposal Workflow

Fostriecin Waste Generation
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Caption: Decision workflow for the proper disposal of Fostriecin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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